3-Deoxy-3-oxo-20(S)-protopanaxatriol
3-Deoxy-3-oxo-20(S)-protopanaxatriol
Brand Name:
Vulcanchem
CAS No.:
179799-20-3
VCID:
VC0176658
InChI:
InChI=1S/C30H50O4/c1-18(2)10-9-13-30(8,34)19-11-15-28(6)24(19)20(31)16-22-27(5)14-12-23(33)26(3,4)25(27)21(32)17-29(22,28)7/h10,19-22,24-25,31-32,34H,9,11-17H2,1-8H3/t19-,20+,21-,22+,24-,25-,27+,28+,29+,30-/m0/s1
SMILES:
CC(=CCCC(C)(C1CCC2(C1C(CC3C2(CC(C4C3(CCC(=O)C4(C)C)C)O)C)O)C)O)C
Molecular Formula:
C30H50O4
Molecular Weight:
474.726
3-Deoxy-3-oxo-20(S)-protopanaxatriol
CAS No.: 179799-20-3
Main Products
VCID: VC0176658
Molecular Formula: C30H50O4
Molecular Weight: 474.726
| CAS No. | 179799-20-3 |
|---|---|
| Product Name | 3-Deoxy-3-oxo-20(S)-protopanaxatriol |
| Molecular Formula | C30H50O4 |
| Molecular Weight | 474.726 |
| IUPAC Name | (5R,6S,8R,9R,10R,12R,13R,14R,17S)-6,12-dihydroxy-17-[(2S)-2-hydroxy-6-methylhept-5-en-2-yl]-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,13,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C30H50O4/c1-18(2)10-9-13-30(8,34)19-11-15-28(6)24(19)20(31)16-22-27(5)14-12-23(33)26(3,4)25(27)21(32)17-29(22,28)7/h10,19-22,24-25,31-32,34H,9,11-17H2,1-8H3/t19-,20+,21-,22+,24-,25-,27+,28+,29+,30-/m0/s1 |
| Standard InChIKey | HTEXXWLQXAMHIP-QIVFGTLPSA-N |
| SMILES | CC(=CCCC(C)(C1CCC2(C1C(CC3C2(CC(C4C3(CCC(=O)C4(C)C)C)O)C)O)C)O)C |
| Synonyms | 3-Deoxy-3-oxo-20(S)-protopanaxatriol |
| Last Modified | Aug 20 2021 |
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